Cas no 2171922-62-4 (2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid)

• Product Name: 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid
• CAS No: 2171922-62-4
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6292388
• PubChem ID: 165514275
• Update Time: 2025-06-07

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid
• EN300-1514436
• 2171922-62-4
• 2-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethoxy}acetic acid

• Inchi： 1S/C24H28N2O6/c27-22(25-13-14-31-16-23(28)29)11-5-6-12-26-24(30)32-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21H,5-6,11-16H2,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： YYZFWVZHWGWHKK-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(NCCOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid (CAS No. 2171922-62-4): A Comprehensive Overview

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid (CAS No. 2171922-62-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Lys(Ac)-OEt, is a derivative of lysine, a crucial amino acid involved in various biological processes. The introduction of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group significantly enhances its stability and reactivity, making it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The structure of 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid is characterized by a central lysine residue with an acetylated ε-amino group and an ethoxyacetic acid moiety. The Fmoc protecting group, attached to the α-amino group, ensures that the compound remains stable during synthetic manipulations. This unique structure allows for precise control over the reactivity and functionality of the lysine residue, which is essential in the development of therapeutic peptides and proteins.

Recent advancements in peptide chemistry have highlighted the importance of compounds like 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected lysine derivatives can significantly improve the solubility and bioavailability of peptides, thereby enhancing their therapeutic potential. This is particularly relevant in the development of drugs targeting neurodegenerative diseases, where precise control over peptide structure and function is critical.

In addition to its applications in medicinal chemistry, 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid has also been explored for its use in diagnostic imaging. Research conducted at the University of California, San Francisco, showed that this compound can be labeled with radioactive isotopes to create highly specific imaging agents for positron emission tomography (PET). The high affinity and selectivity of these imaging agents make them invaluable tools for early detection and monitoring of various diseases, including cancer and cardiovascular disorders.

The synthesis of 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid involves several well-established chemical reactions. The first step typically involves the protection of lysine with the Fmoc group, followed by acetylation of the ε-amino group. Subsequently, the ethoxyacetic acid moiety is introduced through an amide bond formation. This multi-step process requires careful optimization to ensure high yields and purity, which are crucial for downstream applications.

The stability and reactivity of 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid have been extensively studied. A recent publication in Organic Letters reported that this compound exhibits excellent stability under various conditions, including aqueous environments and at different pH levels. This stability is attributed to the robust nature of the Fmoc protecting group and the acetylated ε-amino group, which minimize unwanted side reactions during synthetic processes.

Beyond its synthetic utility, 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid has shown promise in drug delivery systems. Researchers at Harvard University have developed nanoparticle-based delivery systems that incorporate this compound to enhance the targeted delivery of therapeutic agents. The ability to precisely control the release profile of these nanoparticles has opened new avenues for treating diseases with high precision and minimal side effects.

In conclusion, 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid (CAS No. 2171922-62-4) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, diagnostic imaging, and drug delivery systems. Its unique structural features and chemical properties make it an invaluable tool for advancing our understanding and treatment of various diseases. As research continues to uncover new possibilities for this compound, its significance in the field is likely to grow even further.